Cas no 2228403-77-6 (1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228403-77-6
• MF: C₁₂H₁₂O₅S
• MW: 268.285682678223
• CID: 6019383
• PubChem ID: 165861794
• Update Time: 2025-06-09

1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228403-77-6
• EN300-2003919

• Inchi： 1S/C12H12O5S/c1-18(16,17)10-5-3-2-4-9(10)12(11(14)15)6-8(13)7-12/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： UBFKGAWTFIPGIO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(C(=O)O)CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 268.04054465g/mol
• Monoisotopic Mass: 268.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.9Ų

Additional information on 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228403-77-6)

1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2228403-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with a methanesulfonyl group and a carboxylic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique chemical properties and potential biological activities.

The structure of 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted at the 3-position with an oxo group (C=O), while the 1-position is connected to a phenyl ring bearing a methanesulfonyl group (-SO₂CH₃). This arrangement introduces both electrophilic and nucleophilic centers, making the compound versatile for chemical modifications and interactions with biological targets. The presence of the methanesulfonyl group enhances the compound's solubility in polar solvents and contributes to its reactivity, which is crucial for medicinal applications.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacophores in drug design. The rigid cyclobutane ring provides structural stability, while the functional groups attached to it allow for selective interactions with biological molecules. Specifically, 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid has been studied for its possible role in modulating enzyme activity and receptor binding. Its unique scaffold may offer advantages over traditional drug molecules, particularly in terms of metabolic stability and selectivity.

One of the most compelling aspects of this compound is its potential application in neurological disorders. Preliminary studies have suggested that derivatives of cyclobutane-containing compounds may interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The methanesulfonylphenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive feature for drug development.

Furthermore, the carboxylic acid group in 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid provides a site for further functionalization, allowing chemists to explore various derivatization strategies. This flexibility is essential for optimizing pharmacokinetic properties such as bioavailability, solubility, and metabolic clearance. Researchers have utilized this property to develop prodrugs or analogs with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid for biological activity. Machine learning models can predict binding affinities and interaction modes with high accuracy, accelerating the drug discovery process. These computational tools have been instrumental in identifying potential lead compounds for further experimental validation.

In clinical research, 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid has been investigated as a component in combination therapies. Its ability to modulate multiple targets simultaneously makes it an interesting candidate for treating complex diseases that involve multiple pathological pathways. For instance, studies have explored its potential role in inhibiting inflammatory pathways by interacting with specific enzymes or receptors.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce high-purity samples suitable for research purposes. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to introduce the desired functional groups with high enantioselectivity.

From a regulatory perspective, 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. Preclinical studies are essential to evaluate its toxicity profile, pharmacokinetics, and pharmacodynamics. These studies provide critical data that regulators use to assess whether the compound can proceed to human trials.

The future of 1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid lies in its integration into broader drug development pipelines. As research continues, new applications and therapeutic areas may emerge, further solidifying its importance in medicinal chemistry. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into tangible treatments for patients worldwide.